Cas no 27154-83-2 (Benzenesulfonic acid, oxybis-)

• Product Name: Benzenesulfonic acid, oxybis-
• CAS No: 27154-83-2
• MF: C₁₂H₁₀O₇S₂
• MW: 330.333601474762
• CID: 1429444
• PubChem ID: 15140032
• Update Time: 2025-04-20

Benzenesulfonic acid, oxybis- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, oxybis-
• 2-(2-sulfophenoxy)benzenesulfonic acid
• 2,2'-Oxydi(benzene-1-sulfonic acid)
• SCHEMBL5698446
• 27154-83-2
• DTXSID60568914

• Inchi： 1S/C12H10O7S2/c13-20(14,15)11-7-3-1-5-9(11)19-10-6-2-4-8-12(10)21(16,17)18/h1-8H,(H,13,14,15)(H,16,17,18)
• InChI Key： PANIBUVGEJDJGE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC1C=CC=CC=1S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 329.9868
• Monoisotopic Mass: 329.98679500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 117.97